1-(3-Methyl-4-nitrophenoxy)-2-nitro-4-(trifluoromethyl)benzene

• CAS No.: 59038-65-2
• Molecular Formula: C14H9F3N2O5
• Molecular Weight: 342.23 g/mol
• IUPAC Name: 1-(3-methyl-4-nitrophenoxy)-2-nitro-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C14H9F3N2O5/c1-8-6-10(3-4-11(8)18(20)21)24-13-5-2-9(14(15,16)17)7-12(13)19(22)23/h2-7H,1H3
• InChI Key: VXVFUNUHVXIFBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])[N+](=O)[O-]

Description

1-(3-Methyl-4-nitrophenoxy)-2-nitro-4-(trifluoromethyl)benzene is a complex organic compound characterized by the presence of nitro, trifluoromethyl, and phenoxy groups

Preparation Methods

The synthesis of 1-(3-Methyl-4-nitrophenoxy)-2-nitro-4-(trifluoromethyl)benzene typically involves multi-step organic reactions. One common synthetic route includes the nitration of a precursor compound followed by the introduction of the trifluoromethyl group. The reaction conditions often require the use of strong acids and bases, as well as specific temperature controls to ensure the desired product is obtained. Industrial production methods may involve large-scale batch reactions with optimized conditions to maximize yield and purity.

Chemical Reactions Analysis

1-(3-Methyl-4-nitrophenoxy)-2-nitro-4-(trifluoromethyl)benzene undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: The nitro groups can be reduced to amines using reducing agents like hydrogen gas in the presence of a catalyst or metal hydrides.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitro and trifluoromethyl positions, using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(3-Methyl-4-nitrophenoxy)-2-nitro-4-(trifluoromethyl)benzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in drug design and development.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1-(3-Methyl-4-nitrophenoxy)-2-nitro-4-(trifluoromethyl)benzene exerts its effects involves interactions with molecular targets such as enzymes and receptors. The nitro and trifluoromethyl groups play a crucial role in modulating the compound’s reactivity and binding affinity. These interactions can lead to the activation or inhibition of specific biochemical pathways, influencing various physiological processes.

Comparison with Similar Compounds

When compared to similar compounds, 1-(3-Methyl-4-nitrophenoxy)-2-nitro-4-(trifluoromethyl)benzene stands out due to its unique combination of functional groups. Similar compounds include:

• 2-bromo-1-(3-methyl-4-nitrophenoxy)-4-(trifluoromethyl)benzene
• 1-[(3-methyl-4-nitrophenoxy)acetyl]-4-[3-(trifluoromethyl)phenyl]piperazine

These compounds share structural similarities but differ in their specific functional groups and overall reactivity, highlighting the uniqueness of this compound.